Cas no 62781-94-6 (4-Isoquinolinecarboxylic acid, 5-nitro-)

• Product Name: 4-Isoquinolinecarboxylic acid, 5-nitro-
• CAS No: 62781-94-6
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• CID: 431529
• PubChem ID: 22750095
• Update Time: 2025-04-19

4-Isoquinolinecarboxylic acid, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 5-nitro-
• 5-nitroisoquinoline-4-carboxylic acid
• SCHEMBL11554767
• MLTPWWJMNANWLM-UHFFFAOYSA-N
• DTXSID10628052
• 4-Carboxy-5-nitro-isoquinoline
• 62781-94-6

• Inchi： 1S/C10H6N2O4/c13-10(14)7-5-11-4-6-2-1-3-8(9(6)7)12(15)16/h1-5H,(H,13,14)
• InChI Key： MLTPWWJMNANWLM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 218.03278
• Monoisotopic Mass: 218.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 93.33